Cas no 2411334-67-1 (Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate
• CAS No: 2411334-67-1
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 5360714
• PubChem ID: 146076860
• Update Time: 2025-06-08

Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795103
• methyl (2E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate
• Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate

• Inchi： 1S/C15H18N2O4S/c1-11-3-4-12(22-11)15(20)17-9-7-16(8-10-17)13(18)5-6-14(19)21-2/h3-6H,7-10H2,1-2H3/b6-5+
• InChI Key： GAWJDGULKXBDAB-AATRIKPKSA-N
• SMILES： S1C(C)=CC=C1C(N1CCN(C(/C=C/C(=O)OC)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 472
• XLogP3: 1.2
• Topological Polar Surface Area: 95.2

Additional information on Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate

Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate (CAS No. 2411334-67-1): A Comprehensive Overview

Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate

CAS No. 2411334-67-1 is a significant compound in the realm of pharmaceutical chemistry, particularly in the development of bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological applications. The presence of functional groups such as the ester and carbonyl moieties, coupled with the piperazine ring, suggests a high degree of versatility in its chemical behavior and biological interactions.

The compound’s structure is built around a butenoate backbone, which is a key feature that contributes to its unique reactivity and interaction profiles. The E-configuration of the double bond in the side chain further influences its physicochemical properties, including solubility and metabolic stability. These structural attributes make it an attractive candidate for further investigation in drug discovery pipelines.

In recent years, there has been a growing interest in thiophene derivatives due to their demonstrated efficacy in various therapeutic areas. The incorporation of a thiophene ring into pharmaceutical candidates often enhances their binding affinity to biological targets, leading to improved pharmacological outcomes. Specifically, 5-methylthiophene-2-carbonyl moiety within this compound may play a crucial role in modulating receptor interactions, thereby influencing its therapeutic potential.

The piperazine moiety is another critical component of this molecule. Piperazine derivatives are well-known for their broad spectrum of biological activities, including antipsychotic, antihistaminic, and antimicrobial properties. The presence of this group in Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate suggests that it may exhibit similar pharmacological effects or serve as a scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular docking studies have been instrumental in understanding how Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate interacts with various targets. These studies have hinted at its potential as an inhibitor of certain enzymes and receptors involved in inflammatory and neurological disorders.

The compound’s metabolic stability is another area of interest. Understanding how a molecule is metabolized is crucial for determining its bioavailability and duration of action. Preliminary studies suggest that the ester group may be susceptible to hydrolysis, which could affect the compound’s pharmacokinetic profile. However, further research is needed to fully elucidate these metabolic pathways.

In conclusion, Methyl (E)-4-[4-(5-methylthiophene-2-carbonyl)piperazin-1-yl]-4-oxobut-2-enoate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an intriguing molecule for drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play a pivotal role in addressing unmet medical needs.